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Disclaimer: Initial searches for "ATV2301" did not yield any relevant results for a specific
chemical compound. Based on the similarity of the identifier and the context of the query, this
document focuses on the well-researched peptide AP301, also known as Solnatide. It is highly
probable that "ATV2301" was a typographical error.

Introduction

AP301, commercially known as Solnatide, is a synthetic cyclic peptide that mimics the lectin-
like domain of human Tumor Necrosis Factor-alpha (TNF-a).[1][2] It is under development as a
therapeutic agent for conditions characterized by pulmonary edema, such as Acute Respiratory
Distress Syndrome (ARDS).[3][4][5] AP301 has been shown to activate the epithelial sodium
channel (ENaC), leading to enhanced alveolar liquid clearance. This document provides a
comprehensive overview of the chemical structure, properties, mechanism of action, and
experimental data related to AP301.

Chemical Structure and Properties

AP301 is a 17-amino acid cyclic peptide. The cyclization is achieved through a disulfide bridge
between two cysteine residues. Its structure is based on the TIP (Tumor Necrosis Factor-a
Inhibitory Peptide) domain of human TNF.
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Table 1: Chemical and Physical Properties of AP301

Property Value Reference
_ . Cyclo(CGQRETPEGAEAKPW
Amino Acid Sequence
YC)
Molecular Formula Cs2H110N23027S2
Molecular Weight 1923.1 g/mol
Theoretical Average Molecular
1923.1 Da
Mass
Form Synthetic cyclic peptide
Solubility Water soluble

Mechanism of Action

AP301 exerts its therapeutic effect by activating the amiloride-sensitive epithelial sodium

channel (ENaC) located on the apical membrane of alveolar epithelial cells. This activation

leads to an increase in sodium ion transport from the alveolar space into the epithelial cells.

The resulting osmotic gradient drives the reabsorption of water from the alveoli, thus resolving

pulmonary edema. The interaction of AP301 with ENaC is dependent on the glycosylation of

the extracellular loops of the channel.

Signaling Pathway for AP301-mediated ENaC Activation

The following diagram illustrates the proposed signaling pathway for AP301's action on alveolar

epithelial cells.
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Caption: AP301 binds to and activates ENaC, leading to Na+ influx and subsequent water
reabsorption.

Experimental Protocols
Whole-Cell Patch Clamp for ENaC Activity Measurement

This protocol is based on studies investigating the effect of AP301 on ENaC currents in various
cell types, including A549 cells and primary alveolar type 1l cells.

Objective: To measure the effect of AP301 on amiloride-sensitive sodium currents through
ENaC.

Methodology:

o Cell Culture: Culture human alveolar adenocarcinoma cells (A549) or isolate primary alveolar
type 1l epithelial cells from animal models (e.g., rat, dog, pig).

o Electrophysiology Setup: Use a patch-clamp amplifier and data acquisition system. Pull
patch pipettes from borosilicate glass to a resistance of 3-5 MQ when filled with pipette
solution.

e Solutions:

o Bath Solution (extracellular): Contains (in mM): 145 NaCl, 1 CaClz, 2 MgClz, 10 HEPES,
10 Glucose; pH adjusted to 7.4 with NaOH.

o Pipette Solution (intracellular): Contains (in mM): 135 CsCl, 10 NaCl, 2 MgClz, 10 HEPES,
10 EGTA; pH adjusted to 7.2 with CsOH.

e Recording:
o Establish a whole-cell patch-clamp configuration.

o Clamp the membrane potential at a holding potential of -100 mV to measure inward
sodium currents.
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o Record baseline currents in the bath solution.

o Perfuse the cells with the bath solution containing AP301 (e.g., 120 nM) and record the

change in current.

o To confirm the current is through ENaC, apply an ENaC inhibitor, such as amiloride (10
pHM), at the end of the experiment and measure the remaining current.

o Data Analysis: Subtract the amiloride-insensitive current from the total current to determine
the ENaC-mediated current. Compare the ENaC current before and after the application of
AP301.

Experimental Workflow for In Vivo Lung Edema Studies

This generalized workflow is derived from descriptions of preclinical and clinical studies on
AP301.

Objective: To evaluate the efficacy of inhaled AP301 in reducing pulmonary edema.
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Experimental Setup

Induce Pulmonary Edema
(e.g., in mechanically ventilated
porcine model or human ARDS patients)

Randomize Subjects

Treatment

Administer Placebo

Administer Inhaled AP301 (e.g., 0.9% NaCl)

Assessment

Monitor other parameters:
- PaO2/FiO2 ratio
- Lung mechanics

- Murray Lung Injury Score

Measure Extravascular Lung

Water Index (EVLWI)
(e.g., via thermodilution)

Click to download full resolution via product page

Caption: Workflow for evaluating the in vivo efficacy of AP301 in a lung edema model.

Quantitative Data Summary

Table 2: Pharmacodynamic Effects of AP301 on ENaC Activity
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. AP301-
Baseline
o Induced
Amiloride- L
Cell Type . Amiloride- Fold Increase Reference
Sensitive Na+ .
Sensitive Na+
Current (pA)
Current (pA)
Dog Alveolar
3.7 49.4 ~134
Type Il Cells
Pig Alveolar Type
J P 10.0 159.6 ~16.0
Il Cells
Rat Alveolar
6.9 62.4 ~9.0
Type Il Cells
Table 3: Clinical Trial Data (Phase lla) in ARDS Patients
AP301 Group Placebo Group
Parameter p-value Reference
(n=20) (n=20)
Mean baseline-
adjusted change
in EVLWI from -20+4.2 -0.7+29 0.196

screening to day
7 (mL/kg PBW)

Note: In an exploratory subgroup analysis of patients with a SOFA score = 11, a significant
reduction in EVLWI was observed in the AP301 group compared to placebo (p = 0.04).

Conclusion

AP301 (Solnatide) is a promising therapeutic peptide for the treatment of pulmonary edema

associated with conditions like ARDS. Its well-defined chemical structure and mechanism of

action, centered on the activation of the epithelial sodium channel, provide a strong rationale

for its clinical development. Preclinical studies have consistently demonstrated its efficacy in

enhancing alveolar fluid clearance. While a phase lla clinical trial did not meet its primary

endpoint for the overall patient population, subgroup analysis suggests potential benefits in
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more severely ill patients, warranting further investigation in larger clinical trials. The detailed
experimental protocols and workflows provided herein offer a foundation for continued research
and development of this novel therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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